Cas no 5309-35-3 (9,13-Epidioxy-8(14)-abieten-18-oic acid)
9,13-Epidioxy-8(14)-abieten-18-oic acid Chemical and Physical Properties
Names and Identifiers
-
- 9,13-Epidioxy-8(14)-abieten-18-oic acid
- 9β,13β-Epidioxyabiet-8(14)-en-18
- 9Β,13Β-EPIDIOXYABIET-8(14)-EN-18-OIC ACID
- N-[(3-bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide
- [ "" ]
- FS-9982
- CHEMBL589895
- 5309-35-3
- AKOS040758718
-
- Inchi: 1S/C20H30O4/c1-13(2)19-10-11-20(24-23-19)14(12-19)6-7-15-17(3,16(21)22)8-5-9-18(15,20)4/h12-13,15H,5-11H2,1-4H3,(H,21,22)
- InChI Key: OOHFJWCHEFCJDC-UHFFFAOYSA-N
- SMILES: CC(C12C=C3CCC4C(C3(OO1)CC2)(C)CCCC4(C(=O)O)C)C
Computed Properties
- Exact Mass: 334.21400
- Monoisotopic Mass: 430.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 111A^2
- XLogP3: 3.8
Experimental Properties
- Color/Form: Powder
- Density: 1.7±0.1 g/cm3
- Refractive Index: 1.782
- PSA: 55.76000
- LogP: 4.49310
9,13-Epidioxy-8(14)-abieten-18-oic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
9,13-Epidioxy-8(14)-abieten-18-oic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5157-1 mg |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 1mg |
¥2275.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E18690-5mg |
N-[(3-bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide |
5309-35-3 | ,HPLC≥98% | 5mg |
¥5280.0 | 2023-09-08 | |
| Cooke Chemical | M2424235-5mg |
9β,13β-Epidioxyabiet-8(14)-en-18-oicacid |
5309-35-3 | 98% | 5mg |
RMB 2508.00 | 2025-02-21 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5157-5mg |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 5mg |
¥ 3710 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5157-1 mL * 10 mM (in DMSO) |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-07 | ||
| TargetMol Chemicals | T5157-5 mg |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | T5157-1 mL * 10 mM (in DMSO) |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | T5157-5mg |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 5mg |
¥ 3710 | 2024-07-20 | ||
| A2B Chem LLC | AG28282-5mg |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 98.0% | 5mg |
$660.00 | 2024-04-19 | |
| TargetMol Chemicals | T5157-1 ml * 10 mm |
9,13-Epidioxy-8(14)-abieten-18-oic acid |
5309-35-3 | 1 ml * 10 mm |
¥ 3810 | 2024-07-20 |
9,13-Epidioxy-8(14)-abieten-18-oic acid Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 9,13-Epidioxy-8(14)-abieten-18-oic acid
Recent Advances in the Study of 9,13-Epidioxy-8(14)-abieten-18-oic acid (CAS: 5309-35-3)
9,13-Epidioxy-8(14)-abieten-18-oic acid (CAS: 5309-35-3) is a diterpenoid compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and biomedical applications.
In a groundbreaking study published in the Journal of Natural Products, researchers investigated the anti-inflammatory properties of 9,13-Epidioxy-8(14)-abieten-18-oic acid. The study demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, suggesting its potential as a novel anti-inflammatory agent. The mechanism was attributed to the modulation of the NF-κB signaling pathway, highlighting its molecular target specificity.
Another significant advancement was reported in the field of oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the cytotoxic effects of 9,13-Epidioxy-8(14)-abieten-18-oic acid against various cancer cell lines, including breast, lung, and colon cancers. The results indicated that the compound induces apoptosis through the activation of caspase-3 and PARP cleavage, with IC50 values in the low micromolar range. These findings underscore its potential as a lead compound for anticancer drug development.
From a synthetic chemistry perspective, recent efforts have been directed toward optimizing the production of 9,13-Epidioxy-8(14)-abieten-18-oic acid. A study in Organic Letters detailed a novel semi-synthetic route starting from abietic acid, achieving a 45% overall yield with improved scalability. This advancement addresses previous challenges related to low natural abundance and complex extraction processes, paving the way for large-scale production and further pharmacological studies.
In addition to its therapeutic potential, 9,13-Epidioxy-8(14)-abieten-18-oic acid has also been investigated for its role in plant defense mechanisms. A recent paper in Phytochemistry revealed that this compound acts as a phytoalexin, protecting plants against microbial pathogens. This dual role in both human health and plant biology makes it a compound of broad scientific interest.
Despite these promising developments, challenges remain in the clinical translation of 9,13-Epidioxy-8(14)-abieten-18-oic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's multifaceted biological activities and recent synthetic advancements position it as a compelling candidate for future drug discovery efforts.
In conclusion, the latest research on 9,13-Epidioxy-8(14)-abieten-18-oic acid (CAS: 5309-35-3) highlights its significant potential in anti-inflammatory, anticancer, and antimicrobial applications. Continued interdisciplinary collaboration among chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic value and translate these findings into clinical benefits.
5309-35-3 (9,13-Epidioxy-8(14)-abieten-18-oic acid) Related Products
- 20886-99-1([1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[(4-methyl-1-piperazinyl)methyl]-)
- 63743-53-3( )
- 19819-18-2(2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)
- 63743-51-1(2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one)
- 18678-23-4(<br>2-(4-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-o ne)
- 63743-50-0( )
- 20886-94-6(2-[(benzylamino)methyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)
- 20886-90-2(2-[(diethylamino)methyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)
- 134478-40-3(20-methyl-10-thia-1,12,21-triazapentacyclo11.8.0.0^{3,11}.0^{4,9}.0^{14,19}henicosa-3(11),4(9),12,14(19),15,17,20-heptaen-2-one)
- 333341-31-4(<br>3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4 -one)